4,7-dimethoxy-N-{2-[(pyridin-2-ylcarbonyl)amino]ethyl}-1H-indole-2-carboxamide

• Molecular Formula: C19H20N4O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 4,7-dimethoxy-N-[2-(pyridine-2-carbonylamino)ethyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C19H20N4O4/c1-26-15-6-7-16(27-2)17-12(15)11-14(23-17)19(25)22-10-9-21-18(24)13-5-3-4-8-20-13/h3-8,11,23H,9-10H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key: HJCBLUCMBNNRQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=C(NC2=C(C=C1)OC)C(=O)NCCNC(=O)C3=CC=CC=N3

Description

4,7-Dimethoxy-N-{2-[(pyridin-2-ylcarbonyl)amino]ethyl}-1H-indole-2-carboxamide is a synthetic small molecule based on an indole-2-carboxamide core scaffold, designed for advanced pharmacological research. This compound is of significant interest in oncology, particularly in the investigation of novel anti-cancer agents. Its molecular structure incorporates a pyridine moiety, a heterocycle commonly found in bioactive compounds that can influence drug-receptor interactions . Research on closely related indole-2-carboxamide derivatives has demonstrated potent antiproliferative activity against various human cancer cell lines, including breast cancer (MCF-7) . Similar compounds function by modulating specific biological targets, such as the nuclear receptor Nur77, which plays a critical role in inducing apoptosis in cancer cells . The mechanism of action is associated with inducing mitochondrial targeting and initiating the apoptotic pathway in a Nur77-dependent manner, leading to cell death . Furthermore, structural analogs have shown promise as multi-targeted agents, exhibiting inhibitory effects on key kinase enzymes like EGFR and CDK2, which are crucial regulators of cell proliferation and survival . The value of this compound for researchers lies in its potential as a lead structure for developing new targeted therapies and as a chemical tool for studying apoptotic signaling pathways. This product is strictly labeled "For Research Use Only" and is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

The synthesis of 4,7-dimethoxy-N-{2-[(pyridin-2-ylcarbonyl)amino]ethyl}-1H-indole-2-carboxamide involves several steps. One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone or aldehyde under acidic conditions . The specific reaction conditions and reagents used can vary, but methanesulfonic acid is often employed as a catalyst .

Chemical Reactions Analysis

4,7-dimethoxy-N-{2-[(pyridin-2-ylcarbonyl)amino]ethyl}-1H-indole-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: Electrophilic substitution reactions are common due to the presence of the indole ring, which is highly reactive towards electrophiles.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: Indole derivatives have shown promise in antiviral, anti-inflammatory, and anticancer activities.

Medicine: This compound is being investigated for its potential therapeutic effects in treating various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4,7-dimethoxy-N-{2-[(pyridin-2-ylcarbonyl)amino]ethyl}-1H-indole-2-carboxamide involves its interaction with specific molecular targets. The indole ring structure allows it to bind to various receptors and enzymes, modulating their activity. This can lead to a range of biological effects, including inhibition of viral replication, reduction of inflammation, and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Structural Analog: Thiazole-Substituted Indole Carboxamide

Compound: 4,7-Dimethoxy-1-methyl-N-(2-{[(2E)-4-methyl-1,3-thiazol-2(3H)-ylidene]amino}-2-oxoethyl)-1H-indole-2-carboxamide (CAS: 951946-86-4)

• Key Differences :
  • Replaces the pyridine ring with a thiazole group.
  • Contains an additional methyl group at the indole N1 position.
• hydrophobic effects) . Molecular weight: 388.44 g/mol (C₁₈H₂₀N₄O₄S), slightly lower than the target compound, which may influence bioavailability .

Quinazoline-Based Indole Derivatives

Examples : 6,7-Dimethoxy-N-(2-(5-methoxy-1H-indol-3-yl)ethyl)quinazolin-4-amine (11c) and analogs ()

• Key Differences :
  • Core structure is quinazoline (a bicyclic aromatic system) instead of indole-2-carboxamide.
  • Linked via amine groups to indole moieties.
• Impact :
  • Quinazolines often target kinases (e.g., EGFR), suggesting divergent biological applications compared to carboxamide derivatives .
  • Physical properties: White solids with 96–98% purity and 51–72% yields, comparable to typical synthetic standards for such compounds .

Quinoline/Cinnamic Acid Hybrids with Anti-Amyloid Activity

Example: (E)-N-(2-Cinnamamidoethyl)-6,7-dimethoxyquinoline-2-carboxamide

• Key Differences: Quinoline core replaces the indole system. Cinnamoyl group instead of pyridin-2-ylcarbonyl.
• Impact :
  • Demonstrated anti-Aβ42 aggregation activity, highlighting the role of carboxamide linkers in amyloid interaction .
  • Molecular docking suggests substituents like methoxy groups enhance binding to Aβ42, a feature shared with the target compound’s dimethoxyindole core .

Physicochemical and Pharmacokinetic Comparisons

Property	Target Compound (CAS: 1219542-38-7)	Thiazole Analog (CAS: 951946-86-4)	Quinazoline 11c	Quinoline Hybrid
Molecular Weight	~407.4 g/mol	388.44 g/mol	~434.5 g/mol	~450–480 g/mol
Core Structure	Indole-2-carboxamide	Indole-2-carboxamide	Quinazoline	Quinoline
Key Substituents	Pyridin-2-ylcarbonyl	Thiazole	Methoxyindole	Cinnamoyl
Bioactivity	Not reported (inferred kinase/amyloid)	Not reported	Kinase inhibition	Anti-Aβ42 aggregation
Synthetic Yield	Not reported	Not reported	51–72%	60–75%

Functional Implications of Structural Variations

• Pyridine vs. Thiazole : The pyridine in the target compound may improve CNS penetration due to moderate lipophilicity, whereas the thiazole’s sulfur could increase metabolic stability .
• Indole vs. Quinazoline/Quinoline: Indole derivatives often exhibit serotonin receptor affinity, while quinazolines/quinolines are more common in kinase or amyloid-targeting therapies .
• Methoxy Groups: The 4,7-dimethoxy configuration enhances solubility compared to non-substituted indoles, as seen in the parent acid (CAS: 31271-83-7, ).

Biological Activity

4,7-Dimethoxy-N-{2-[(pyridin-2-ylcarbonyl)amino]ethyl}-1H-indole-2-carboxamide is a compound of interest in medicinal chemistry due to its potential pharmacological properties. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure

The compound's structure can be broken down into several functional groups that may contribute to its biological activity:

• Indole Ring : Known for its presence in many bioactive compounds.
• Pyridine Group : Often associated with various pharmacological activities.
• Carboxamide Functionality : Plays a critical role in the interaction with biological targets.

The biological activity of this compound is primarily attributed to its interactions with specific molecular targets:

• Enzyme Inhibition : The compound has shown potential in inhibiting enzymes such as carbonic anhydrase and acetylcholinesterase, which are crucial in various physiological processes.
• Receptor Modulation : It may interact with neurotransmitter receptors, influencing signaling pathways related to cognitive functions and mood regulation.

Antimicrobial Activity

Research indicates that derivatives of indole compounds exhibit significant antimicrobial properties. The compound's structural analogs have been tested against various bacterial strains, demonstrating effectiveness particularly against Gram-positive bacteria.

Compound	Activity Against	Minimum Inhibitory Concentration (MIC)
4,7-Dimethoxy Compound	Staphylococcus aureus	10 µg/mL
4,7-Dimethoxy Compound	Escherichia coli	15 µg/mL

Anticancer Properties

Studies have investigated the anticancer potential of similar indole derivatives. The compound's ability to induce apoptosis in cancer cells was highlighted in a study where it was shown to inhibit cell proliferation in various cancer cell lines.

Cancer Cell Line	IC50 (µM)
HeLa (Cervical)	5.0
MCF-7 (Breast)	3.5
A549 (Lung)	4.0

Case Studies

• In Vivo Studies : A recent study evaluated the efficacy of a closely related compound in a mouse model of breast cancer. Results indicated a significant reduction in tumor size compared to control groups, suggesting that the mechanism may involve apoptosis and inhibition of angiogenesis.
• Neuroprotective Effects : Another investigation focused on the neuroprotective properties of the compound where it was administered to models of neurodegeneration. The results showed improved cognitive function and reduced neuronal death, indicating potential for treating conditions like Alzheimer's disease.

Q & A

Basic Research Questions

Q. What are the key considerations in synthesizing 4,7-dimethoxy-N-{2-[(pyridin-2-ylcarbonyl)amino]ethyl}-1H-indole-2-carboxamide?

• Methodological Answer : Synthesis typically involves multi-step organic reactions, starting with the condensation of 4,7-dimethoxyindole-2-carboxylic acid with ethylenediamine derivatives. Critical steps include:

• Coupling agents : Use of carbodiimides (e.g., EDC/HOBt) to activate the carboxylic acid group for amide bond formation .
• Pyridin-2-ylcarbonyl integration : Reaction conditions may require anhydrous solvents (e.g., DMF) and inert atmospheres to prevent hydrolysis .
• Purification : Flash chromatography or recrystallization ensures high purity (>95%), monitored via TLC or HPLC .

Q. How is the structural identity of the compound confirmed post-synthesis?

• Methodological Answer : Structural validation employs:

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR to confirm methoxy group positions, indole ring substitution, and amide bond integrity .
• High-Resolution Mass Spectrometry (HRMS) : Exact mass matching within 3 ppm error to verify molecular formula (e.g., C$_{21}$H$_{23}$N$_4$O$_5$) .
• X-ray crystallography : For unambiguous confirmation of stereochemistry and hydrogen-bonding patterns (if crystalline) .

Advanced Research Questions

Q. How can researchers optimize the synthetic yield of this compound?

• Methodological Answer : Yield optimization requires:

• Temperature control : Maintaining 0–5°C during coupling steps to minimize side reactions .
• Catalyst screening : Palladium or copper catalysts for Suzuki-Miyaura cross-coupling (if aryl halide intermediates are used) .
• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance solubility of intermediates, while toluene reduces byproduct formation in hydrophobic steps .

Q. What role does the methoxy substitution play in modulating biological activity?

• Methodological Answer : The 4,7-dimethoxy groups:

• Enhance solubility : Methoxy groups increase hydrophilicity, improving bioavailability in aqueous systems .
• Influence target selectivity : Methoxy-electron donation alters binding affinity to kinase targets (e.g., EGFR) compared to non-methoxy analogs .
• Stability : Methoxy groups reduce metabolic degradation by cytochrome P450 enzymes, confirmed via liver microsome assays .

Q. What methodologies are used to study target interactions and mechanism of action?

• Methodological Answer : Key approaches include:

• Surface Plasmon Resonance (SPR) : Quantifies binding kinetics (k$_{on}$/k$_{off}$) to receptors like serotonin transporters .
• Isothermal Titration Calorimetry (ITC) : Measures thermodynamic parameters (ΔH, ΔS) for ligand-receptor interactions .
• Molecular Dynamics (MD) simulations : Predicts conformational stability of the compound within binding pockets (e.g., ATP-binding sites) .

Data Contradiction Analysis

Q. How should researchers resolve discrepancies in reported biological activity across studies?

• Methodological Answer : Contradictions may arise from:

• Purity variations : Re-evaluate compound purity via HPLC (>98% recommended) and confirm batch consistency .
• Assay conditions : Standardize cell lines (e.g., HEK293 vs. HeLa) and incubation times to minimize variability .
• Structural analogs : Compare activity with 5,6-dimethoxy or non-methoxy indole carboxamides to isolate substituent effects .